Cas no 883547-89-5 (2-IMINO-5,5-DIISOBUTYL-3-METHYL-IMIDAZOLIDIN-4-ONE)

2-IMINO-5,5-DIISOBUTYL-3-METHYL-IMIDAZOLIDIN-4-ONE structure
883547-89-5 structure
Product Name:2-IMINO-5,5-DIISOBUTYL-3-METHYL-IMIDAZOLIDIN-4-ONE
CAS No:883547-89-5
MF:C12H23N3O
MW:225.33052277565
CID:2087028
PubChem ID:45072287
Update Time:2025-04-21

2-IMINO-5,5-DIISOBUTYL-3-METHYL-IMIDAZOLIDIN-4-ONE Chemical and Physical Properties

Names and Identifiers

    • 2-IMINO-5,5-DIISOBUTYL-3-METHYL-IMIDAZOLIDIN-4-ONE
    • 2-amino-3-methyl-5,5-bis(2-methylpropyl)imidazol-4-one
    • 883547-89-5
    • 2-imino-5,5-diisobutyl-3-methylimidazolidin-4-one
    • DB-347148
    • AKOS015841733
    • Inchi: 1S/C12H23N3O/c1-8(2)6-12(7-9(3)4)10(16)15(5)11(13)14-12/h8-9H,6-7H2,1-5H3,(H2,13,14)
    • InChI Key: QJINRIDHSZMNRJ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(C)C)(CC(C)C)N=C(N)N1C

Computed Properties

  • Exact Mass: 225.184112366Da
  • Monoisotopic Mass: 225.184112366Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.7Ų
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